Cas no 7717-61-5 (1,2-Ethanediol, 1-phenyl-, dibenzoate)

• Product Name: 1,2-Ethanediol, 1-phenyl-, dibenzoate
• CAS No: 7717-61-5
• MF: C₂₂H₂₂O₆
• MW: 382.406486988068
• CID: 536545
• PubChem ID: 71403341
• Update Time: 2025-04-19

1,2-Ethanediol, 1-phenyl-, dibenzoate Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol, 1-phenyl-, dibenzoate
• benzoic acid,1-phenylethane-1,2-diol
• Benzoic acid--1-phenylethane-1,2-diol (2/1)
• DTXSID30824256
• 7717-61-5

• Inchi： 1S/C8H10O2.2C7H6O2/c9-6-8(10)7-4-2-1-3-5-7;2*8-7(9)6-4-2-1-3-5-6/h1-5,8-10H,6H2;2*1-5H,(H,8,9)
• InChI Key： DIHKGRRMUBVZKC-UHFFFAOYSA-N
• SMILES： OC(CO)C1C=CC=CC=1.OC(C1C=CC=CC=1)=O.OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 382.14166
• Monoisotopic Mass: 382.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids